Cas no 2182195-57-7 (6-(methyl-d3)pyrimidin-4-amine)

6-(methyl-d3)pyrimidin-4-amine structure
2182195-57-7 structure
Product Name:6-(methyl-d3)pyrimidin-4-amine
CAS No:2182195-57-7
MF:C5H7N3
MW:112.147665262222
CID:6825885
PubChem ID:172403889
Update Time:2025-03-04

6-(methyl-d3)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2182195-57-7
    • CS-24042
    • 6-(methyl-d3)pyrimidin-4-amine
    • Inchi: 1S/C5H7N3/c1-4-2-5(6)8-3-7-4/h2-3H,1H3,(H2,6,7,8)/i1D3
    • InChI Key: LAERIBHKDNBVOO-FIBGUPNXSA-N
    • SMILES: N1C=NC(=CC=1C([2H])([2H])[2H])N

Computed Properties

  • Exact Mass: 112.082827474Da
  • Monoisotopic Mass: 112.082827474Da
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 74.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 51.8Ų
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